Cas no 67905-19-5 (perfluorohexadecanoic acid)

• Product Name: perfluorohexadecanoic acid
• CAS No: 67905-19-5
• MF: C₁₆HF₃₁O₂
• MW: 814.128453969955
• CID: 90396
• PubChem ID: 106027
• Update Time: 2025-04-18

perfluorohexadecanoic acid Chemical and Physical Properties

Names and Identifiers

• perfluorohexadecanoic acid
• Perfluoropalmitic acid
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-hentriacontafluorohexadecanoic acid
• Hentriacontafluor-hexadecansaeure
• hentriacontafluorohexadecanoic acid
• Hexadecanoic acid,hentriacontafluoro
• PFHxDA
• MFCD00153239
• Hexadecanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-hentriacontafluoro-
• 45VZ768E35
• NS00011276
• 67905-19-5
• Perfluoro-n-hexadecanoic acid
• FT-0676291
• Hexadecanoic acid, hentriacontafluoro- (9CI); 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-Hentriacontafluorohexadecanoic acid; PFHxDA; PFC
• Hexadecanoic acid, hentriacontafluoro-
• EINECS 267-638-1
• SCHEMBL516892
• DTXSID1070800
• AKOS015852906
• perfluorohexadecanoate
• Perfluoropalmitic acid, Hentriacontafluorohexadecanoic acid
• PFHxDA perfluorohexadecanoic acid
• PERFLUOROHEXADECANOICACID
• Perfluorohexadecanoic acid 50 microg/mL in Methanol:Water
• DTXCID8045228

• MDL： MFCD00153239
• Inchi： 1S/C16HF31O2/c17-2(18,1(48)49)3(19,20)4(21,22)5(23,24)6(25,26)7(27,28)8(29,30)9(31,32)10(33,34)11(35,36)12(37,38)13(39,40)14(41,42)15(43,44)16(45,46)47/h(H,48,49)
• InChI Key： OJMBMWRMTMHMSZ-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F
• BRN： 1811511

Computed Properties

• Exact Mass: 813.94800
• Monoisotopic Mass: 813.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 49
• Rotatable Bond Count: 15
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White lens powder
• Density: 1.8±0.1 g/cm3
• Melting Point: 154 °C
• Boiling Point: 211 °C
• Flash Point: 211°C/100mm
• Refractive Index: 1.288
• PSA: 37.30000
• LogP: 9.52750
• Solubility: Insoluble in water

perfluorohexadecanoic acid Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：3261
• Hazard Category Code： 34-36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：T
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃